Cas no 2755724-64-0 (4-Bromo-3,4',5-trifluoro-1,1'-biphenyl)

• Product Name: 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl
• CAS No: 2755724-64-0
• MF: C₁₂H₆BrF₃
• MW: 287.08
• CID: 5080875
• Update Time: 2025-06-12

4-Bromo-3,4',5-trifluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl

• Inchi： 1S/C12H6BrF3/c13-12-10(15)5-8(6-11(12)16)7-1-3-9(14)4-2-7/h1-6H
• InChI Key： HIZCGEZGVVEKDC-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)=CC(C2C=CC(F)=CC=2)=C1)Br

Additional information on 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl

Comprehensive Analysis of 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl (CAS No. 2755724-64-0)

The compound 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl (CAS No. 2755724-64-0) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. As researchers and industries increasingly focus on fluorinated organic compounds, this molecule stands out for its structural versatility and reactivity. The presence of bromine and fluorine atoms in its aromatic rings makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern synthetic chemistry.

One of the most searched questions regarding 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl revolves around its synthesis methods and purification techniques. Recent studies highlight the use of palladium-catalyzed reactions to introduce the bromo and fluoro substituents efficiently. The compound’s thermal stability and solubility in common organic solvents like dichloromethane and tetrahydrofuran further enhance its utility in laboratory settings. Additionally, its molecular weight (C₁₂H₅BrF₃) and logP value are critical parameters for researchers optimizing drug delivery systems or designing new materials with tailored properties.

In the context of green chemistry, 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl has been explored as a building block for sustainable synthesis. With growing interest in eco-friendly reagents, this compound’s ability to participate in atom-efficient reactions aligns with global trends toward reducing hazardous waste. Furthermore, its potential role in OLED materials and liquid crystals has sparked discussions in forums and academic circles, as these applications address the demand for energy-efficient display technologies.

The safety profile of 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl is another hot topic, particularly in compliance with REACH regulations and GHS labeling. While not classified as a hazardous substance under current guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are emphasized in material safety data sheets (MSDS). This aligns with the broader industry shift toward responsible chemical management and transparency in supply chains.

From a commercial perspective, the market demand for halogenated biphenyls like this compound is driven by their use in high-performance polymers and electronic coatings. Suppliers often highlight its purity grade (≥98%) and batch-to-batch consistency, which are critical for industrial applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify its quality, addressing customer concerns about product authenticity and traceability.

In summary, 4-Bromo-3,4',5-trifluoro-1,1'-biphenyl (CAS No. 2755724-64-0) exemplifies the intersection of innovative chemistry and industrial applicability. Its relevance to drug discovery, advanced materials, and environmental sustainability ensures its continued prominence in scientific literature and commercial catalogs. As research progresses, this compound may unlock new possibilities in catalysis and nanotechnology, further solidifying its role in the chemical landscape.